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molecular formula C7H9NO2 B1267042 Methyl 1-methylpyrrole-2-carboxylate CAS No. 37619-24-2

Methyl 1-methylpyrrole-2-carboxylate

Cat. No. B1267042
CAS RN: 37619-24-2
M. Wt: 139.15 g/mol
InChI Key: APHVGKYWHWFAQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07767697B2

Procedure details

To a solution of 1-methyl-2-pyrrolecarboxylic acid (1.03 g, 8.22 mmol) in MeOH (5 mL) and dioxane (5 mL) at room temperature, trimethylsilyldiazomethane (2M in ether, 5.0 mL, 10.0 mmol) was added. After being stirred at room temperature for 1 h, the mixture was concentrated in vacuo to give methyl 1-methyl-2-pyrrolecarboxylate as a volatile oil (1.14 g).
Name
1-methyl-2-pyrrolecarboxylic acid
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
trimethylsilyldiazomethane
Quantity
5 mL
Type
reactant
Reaction Step One
Name
MeOH
Quantity
5 mL
Type
solvent
Reaction Step One
Name
dioxane
Quantity
5 mL
Type
solvent
Reaction Step One
Name
methyl 1-methyl-2-pyrrolecarboxylate

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[CH:5][CH:4]=[C:3]1[C:7]([OH:9])=[O:8].[CH3:10][Si](C=[N+]=[N-])(C)C>CO.O1CCOCC1>[CH3:1][N:2]1[CH:6]=[CH:5][CH:4]=[C:3]1[C:7]([O:9][CH3:10])=[O:8]

Inputs

Step One
Name
1-methyl-2-pyrrolecarboxylic acid
Quantity
1.03 g
Type
reactant
Smiles
CN1C(=CC=C1)C(=O)O
Name
trimethylsilyldiazomethane
Quantity
5 mL
Type
reactant
Smiles
C[Si](C)(C)C=[N+]=[N-]
Name
MeOH
Quantity
5 mL
Type
solvent
Smiles
CO
Name
dioxane
Quantity
5 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After being stirred at room temperature for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
methyl 1-methyl-2-pyrrolecarboxylate
Type
product
Smiles
CN1C(=CC=C1)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 1.14 g
YIELD: CALCULATEDPERCENTYIELD 99.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.